1-(3-Methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(3-methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C12H16N2O4S/c1-19(17,18)10-3-2-6-13-11(10)14-7-4-9(5-8-14)12(15)16/h2-3,6,9H,4-5,7-8H2,1H3,(H,15,16)
• InChI Key: YOLHBUYWCOJTEB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(N=CC=C1)N2CCC(CC2)C(=O)O
• Molecular Formula: C12H16N2O4S
• Molecular Weight: 284.33 g/mol

Description

1-(3-Methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid, also known as MSPC, is a chemical compound that has gained significant attention in the field of scientific research. MSPC is a piperidine derivative that has been synthesized through various methods and has been studied for its potential biological and pharmacological properties. In

Mechanism of Action

The exact mechanism of action of 1-(3-Methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid is not fully understood, but studies suggest that it may exert its biological effects through the inhibition of certain enzymes or signaling pathways. For example, studies have shown that this compound can inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. Inhibition of MMP activity has been shown to have antitumor and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its antitumor and anti-inflammatory activities, this compound has been shown to have antioxidant properties, with studies demonstrating its ability to scavenge free radicals and protect cells from oxidative stress. This compound has also been shown to have an effect on lipid metabolism, with studies showing that it can reduce lipid accumulation in cells.

Advantages and Limitations for Lab Experiments

One advantage of 1-(3-Methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid for lab experiments is its relatively simple synthesis method. Additionally, this compound has been shown to have low toxicity, which makes it a safer option for in vitro and in vivo studies. However, one limitation of this compound is its limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the study of 1-(3-Methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid. One area of interest is its potential as a therapeutic agent for cancer and inflammatory diseases. Additionally, further studies could investigate the mechanism of action of this compound and identify potential targets for its biological effects. Finally, future research could focus on developing more efficient synthesis methods for this compound and improving its solubility in water.

Synthesis Methods

1-(3-Methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid can be synthesized through various methods, including the use of N-benzylpiperidine-4-carboxylic acid and 3-methylsulfonylpyridine-2-carboxylic acid. The two compounds are combined and reacted in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC) to form this compound. The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature or under reflux conditions.

Scientific Research Applications

1-(3-Methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid has been studied for its potential biological and pharmacological properties. It has been shown to exhibit antitumor activity, with studies demonstrating its ability to inhibit the growth of various cancer cell lines. This compound has also been investigated for its potential as an anti-inflammatory agent, with studies showing its ability to reduce inflammation in animal models of arthritis. Additionally, this compound has been studied for its potential as an analgesic, with studies demonstrating its ability to reduce pain in animal models.